Cas no 1050886-42-4 (5-amino-2-ethoxybenzene-1-sulfonamide)

5-Amino-2-ethoxybenzene-1-sulfonamide is a sulfonamide derivative characterized by its amino and ethoxy functional groups, which enhance its reactivity and solubility in organic synthesis. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical applications, where its structural features enable further functionalization. The presence of the sulfonamide moiety contributes to its potential biological activity, making it a candidate for drug development. Its ethoxy group improves lipophilicity, facilitating membrane permeability in bioactive molecules. The compound is typically synthesized under controlled conditions to ensure high purity and stability, meeting stringent industry standards for research and production use.
5-amino-2-ethoxybenzene-1-sulfonamide structure
1050886-42-4 structure
Product Name:5-amino-2-ethoxybenzene-1-sulfonamide
CAS No:1050886-42-4
MF:C8H12N2O3S
MW:216.257480621338
CID:4569901
Update Time:2025-06-26

5-amino-2-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-ethoxybenzene-1-sulfonamide
    • Inchi: 1S/C8H12N2O3S/c1-2-13-7-4-3-6(9)5-8(7)14(10,11)12/h3-5H,2,9H2,1H3,(H2,10,11,12)
    • InChI Key: ZMSODSNBTVHCJN-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC(N)=CC=C1OCC

Computed Properties

  • Exact Mass: 216.057
  • Monoisotopic Mass: 216.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2

5-amino-2-ethoxybenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A631775-25mg
5-Amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4
25mg
$ 50.00 2022-06-07
TRC
A631775-50mg
5-Amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4
50mg
$ 95.00 2022-06-07
TRC
A631775-250mg
5-Amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4
250mg
$ 320.00 2022-06-07
Enamine
EN300-39964-0.05g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
0.05g
$69.0 2023-02-10
Enamine
EN300-39964-0.1g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
0.1g
$103.0 2023-02-10
Enamine
EN300-39964-0.25g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
0.25g
$149.0 2023-02-10
Enamine
EN300-39964-0.5g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
0.5g
$284.0 2023-02-10
Enamine
EN300-39964-1.0g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
1.0g
$385.0 2023-02-10
Enamine
EN300-39964-2.5g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
2.5g
$754.0 2023-02-10
Enamine
EN300-39964-5.0g
5-amino-2-ethoxybenzene-1-sulfonamide
1050886-42-4 95%
5.0g
$1115.0 2023-02-10

Additional information on 5-amino-2-ethoxybenzene-1-sulfonamide

Introduction to 5-amino-2-ethoxybenzene-1-sulfonamide (CAS No. 1050886-42-4)

5-amino-2-ethoxybenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1050886-42-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic applications. The structural features of 5-amino-2-ethoxybenzene-1-sulfonamide, including its amino and sulfonamide functional groups, make it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 5-amino-2-ethoxybenzene-1-sulfonamide consists of a benzene ring substituted with an amino group at the 5-position and an ethoxy group at the 2-position, with a sulfonamide moiety attached to the 1-position. This particular arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfonamide group, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The compound 5-amino-2-ethoxybenzene-1-sulfonamide has been investigated for its potential role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. Its ability to modulate enzyme activity and cellular signaling pathways has made it a subject of interest for medicinal chemists.

One of the most compelling aspects of 5-amino-2-ethoxybenzene-1-sulfonamide is its structural flexibility, which allows for the synthesis of a wide range of analogs with tailored biological activities. Researchers have explored its derivatives as inhibitors of key enzymes involved in disease pathways. For instance, modifications to the ethoxy group or the amino group have been shown to enhance binding to specific protein targets, leading to improved therapeutic efficacy.

The pharmacokinetic profile of 5-amino-2-ethoxybenzene-1-sulfonamide has also been a focus of study. Studies indicate that this compound exhibits favorable solubility and bioavailability characteristics, which are crucial for its development into a viable drug candidate. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-amino-2-ethoxybenzene-1-sulfonamide for potential drug interactions. Molecular docking simulations have been used to predict how this compound might bind to various biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities.

In clinical settings, the potential therapeutic applications of 5-amino-2-ethoxybenzene-1-sulfonamide are being explored through preclinical studies. These studies aim to evaluate its safety profile and efficacy in animal models before moving on to human trials. Preliminary results suggest that this compound may have significant benefits in treating certain inflammatory conditions and infectious diseases.

The synthesis of 5-amino-2-ethoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

The environmental impact of producing 5-amino-2-ethoxybenzene-1-sulfonamide has also been considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The future direction of research on 5-amino-2-ethoxybenzene-1-sulfonamide is likely to include further exploration of its derivatives and combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers may be able to achieve synergistic effects that enhance overall treatment outcomes.

In conclusion, 5-amino-2-ethoxybenzene-1-sulfonamide (CAS No. 1050886-42-4) represents a promising area of study in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.